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Compound of Interest

Compound Name: Monomethyl glutarate

Cat. No.: B073577 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling, necessary personal protective

equipment (PPE), and proper disposal of monomethyl glutarate to ensure laboratory safety

and operational integrity. Adherence to these procedures is essential to mitigate risks

associated with the handling of this chemical.

Monomethyl glutarate is recognized as a chemical that can cause significant skin and eye

irritation.[1] While specific occupational exposure limits for monomethyl glutarate have not

been established, data for the structurally similar compound, dimethyl glutarate, indicates a

recommended Acceptable Exposure Limit (AEL) of 1.5 ppm (10 mg/m³) for an 8-hour time-

weighted average (TWA). This can be a useful benchmark for risk assessment in the

workplace.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data pertinent to the safe

handling of monomethyl glutarate and its analog.

Parameter Value Compound Source

Acceptable Exposure

Limit (AEL)
1.5 ppm (10 mg/m³) Dimethyl Glutarate

DuPont

Recommendation

Primary Hazards Skin and Eye Irritant Monomethyl Glutarate [1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling monomethyl
glutarate. The following table outlines the recommended PPE.

Body Part
Recommended
Protection

Material/Standard Rationale

Hands
Chemical-resistant

gloves

Butyl rubber or

Viton™. Double-

gloving may be

appropriate for

extensive handling.

Nitrile gloves

generally offer poor

resistance to esters.

Butyl rubber and

Viton™ provide

superior protection

against a variety of

organic chemicals,

including esters.

Eyes

Safety goggles or

safety glasses with

side shields

ANSI Z87.1 compliant

Protects against

splashes and

incidental contact.

Face Face shield

To be worn over

safety

goggles/glasses

Recommended when

there is a significant

risk of splashing.

Body Laboratory coat
Standard laboratory

coat

Provides a barrier

against incidental skin

contact.

Respiratory

Use in a well-

ventilated area or

under a chemical

fume hood.

N/A
To minimize inhalation

exposure.

Operational Plan for Handling
A systematic approach to handling monomethyl glutarate is crucial for maintaining a safe

laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b073577?utm_src=pdf-body
https://www.benchchem.com/product/b073577?utm_src=pdf-body
https://www.benchchem.com/product/b073577?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation:

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE and ensure it is in good condition.

Have a chemical spill kit readily accessible.

Review the Safety Data Sheet (SDS) for monomethyl glutarate before beginning work.

2. Handling:

Conduct all work involving monomethyl glutarate within a certified chemical fume hood to

minimize inhalation exposure.

Wear the recommended PPE at all times.

Avoid direct contact with skin and eyes.

Use compatible labware (e.g., glass, PTFE) to prevent degradation of equipment.

3. Storage:

Store monomethyl glutarate in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Spill and Disposal Plan
Immediate and appropriate response to spills and proper waste disposal are critical for safety

and environmental protection.

Spill Cleanup Protocol
In the event of a monomethyl glutarate spill, follow these steps:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
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Assess the Spill: From a safe distance, assess the extent of the spill. For large or

unmanageable spills, contact your institution's emergency response team.

Don PPE: Before attempting to clean up a small, manageable spill, don the appropriate PPE,

including chemical-resistant gloves, safety goggles, a lab coat, and if necessary, respiratory

protection.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

such as vermiculite, sand, or commercial sorbent pads.

Absorption: Gently cover and absorb the spill with the absorbent material, working from the

outside in to prevent spreading.

Collection: Carefully scoop the absorbed material into a compatible, sealable waste

container.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol or

ethanol) followed by soap and water. All cleaning materials should be collected as hazardous

waste.

Disposal: Label the waste container as "Hazardous Waste: Monomethyl Glutarate Spill

Debris" and follow your institution's hazardous waste disposal procedures.

Disposal Plan
All waste containing monomethyl glutarate must be treated as hazardous waste.

Waste Collection:

Collect all liquid and solid waste containing monomethyl glutarate in a designated, leak-

proof, and clearly labeled hazardous waste container.

Do not mix with incompatible waste streams.

Labeling:

The hazardous waste container must be labeled with the words "Hazardous Waste," the

full chemical name "Monomethyl Glutarate," and a description of the contents (e.g.,
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"Monomethyl Glutarate solution in methanol").

Storage:

Store the hazardous waste container in a designated satellite accumulation area.

Keep the container sealed except when adding waste.

Disposal:

Arrange for pickup and disposal by your institution's environmental health and safety

(EHS) department or a licensed hazardous waste disposal contractor.

While monomethyl glutarate is not specifically listed as a RCRA hazardous waste, it may

be classified as such based on its characteristics (e.g., ignitability, corrosivity, reactivity, or

toxicity). It is essential to consult with your EHS department for proper waste

characterization and disposal procedures.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of monomethyl
glutarate from initial preparation to final disposal.
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Safe Handling Workflow for Monomethyl Glutarate
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Caption: Workflow for safe handling of monomethyl glutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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